TTPT is a promising candidate for drug development owing to its ability to interact with various biological targets. Research suggests it acts as an antagonist of Gli1, a protein involved in the Hedgehog signaling pathway crucial for cell growth, differentiation, and embryonic development [1]. Studies have shown that TTPT inhibits Gli1-induced transcription, potentially impacting processes like tumor formation [1].
Here's a reference for the biological activity of TTPT: [1] 2,3,4,5-Tetra-(4-PYRIDYL) THIOPHENE | 64048-12-0 - ChemicalBook
The electronic and electrochemical properties of TTPT make it a subject of investigation for material science applications. Studies have explored how the arrangement of sulfur and nitrogen atoms in TTPT influences its electrical behavior [2]. This knowledge could be valuable in developing advanced materials with controlled electronic properties for applications like electrochromic devices and electronic communication systems [2].
Here's a reference for the electronic and electrochemical properties of TTPT: [2] 2,3,4,5-Tetra(4-pyridyl)thiophene - Benchchem
The pyridyl rings in TTPT possess nitrogen atoms that can bind to other molecules. This characteristic makes TTPT a potential candidate for the development of chemical sensors. Researchers are exploring how TTPT can be incorporated into coordination polymers, a class of materials that can self-assemble into specific structures. These structures could exhibit color changes in response to specific chemicals, allowing for selective detection [3].
Here's a reference for the application of TTPT in chemical sensors: [3] 2,3,4,5-Tetra(4-pyridyl)thiophene - Benchchem